Cas no 53404-20-9 (Phenol,4-chloro-2-cyclopentyl-, sodium salt (1:1))

Phenol,4-chloro-2-cyclopentyl-, sodium salt (1:1) structure
53404-20-9 structure
Product Name:Phenol,4-chloro-2-cyclopentyl-, sodium salt (1:1)
CAS No:53404-20-9
MF:C11H12ClNaO
MW:218.655153274536
CID:376454
PubChem ID:23707511
Update Time:2025-04-19

Phenol,4-chloro-2-cyclopentyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-chloro-2-cyclopentyl-, sodium salt (1:1)
    • 4-Chloro-cyclopentylphenol, sodium salt
    • sodium,4-chloro-2-cyclopentylphenolate
    • SODIUM 4-CHLORO-2-CYCLOPENTYLPHENOL
    • Sodium 4-chloro-2-cyclopentylphenate
    • Sodium 4-chloro-2-cyclopentylphenolate
    • WJW3200I86
    • Q27292677
    • EPA Pesticide Chemical Code 064218
    • SCHEMBL5933301
    • Caswell No. 186AB
    • 4-CHLORO-2-CYCLOPENTYLPHENOL, SODIUM SALT
    • DTXSID50895786
    • PHENOL, 4-CHLORO-2-CYCLOPENTYL-, SODIUM SALT (1:1)
    • 4-Chloro-2-cyclopentylphenol sodium salt
    • Phenol, 4-chloro-2-cyclopentyl-, sodium salt
    • UNII-WJW3200I86
    • 53404-20-9
    • Inchi: 1S/C11H13ClO.Na/c12-9-5-6-11(13)10(7-9)8-3-1-2-4-8;/h5-8,13H,1-4H2;/q;+1/p-1
    • InChI Key: DOIINNLYOZZSEN-UHFFFAOYSA-M
    • SMILES: ClC1C=CC(=C(C=1)C1CCCC1)[O-].[Na+]

Computed Properties

  • Exact Mass: 218.04756
  • Monoisotopic Mass: 218.0474370g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.1Ų

Experimental Properties

  • PSA: 23.06
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